7,7-Dimethyleicosadienoic acid
Overview
Description
7,7-dimethyleicosa-5,8-dienoic acid is a long-chain fatty acid.
Properties
Molecular Formula |
C22H40O2 |
|---|---|
Molecular Weight |
336.6 g/mol |
IUPAC Name |
(5E,8E)-7,7-dimethylicosa-5,8-dienoic acid |
InChI |
InChI=1S/C22H40O2/c1-4-5-6-7-8-9-10-11-12-13-16-19-22(2,3)20-17-14-15-18-21(23)24/h16-17,19-20H,4-15,18H2,1-3H3,(H,23,24)/b19-16+,20-17+ |
InChI Key |
AGKRHAILCPYNFH-VQZJLROISA-N |
Isomeric SMILES |
CCCCCCCCCCC/C=C/C(C)(C)/C=C/CCCC(=O)O |
SMILES |
CCCCCCCCCCCC=CC(C)(C)C=CCCCC(=O)O |
Canonical SMILES |
CCCCCCCCCCCC=CC(C)(C)C=CCCCC(=O)O |
Synonyms |
7,7-dimethyl-5,8-eicosadienoic acid 7,7-dimethyl-EDA 7,7-dimethyl-eicosadienoic acid |
Origin of Product |
United States |
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